2-(4-Iodophenoxy)-1,3-dinitro-5-(trifluoromethyl)benzene

• IUPAC Name: 2-(4-iodophenoxy)-1,3-dinitro-5-(trifluoromethyl)benzene
• InChI: InChI=1S/C13H6F3IN2O5/c14-13(15,16)7-5-10(18(20)21)12(11(6-7)19(22)23)24-9-3-1-8(17)2-4-9/h1-6H
• InChI Key: QHGRDGNTQJLIIT-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1OC2=C(C=C(C=C2[N+](=O)[O-])C(F)(F)F)[N+](=O)[O-])I
• Molecular Formula: C13H6F3IN2O5
• Molecular Weight: 454.10 g/mol

Description

The compound is a derivative of benzene, which is a common aromatic compound in organic chemistry. It has iodine, nitro groups, and a trifluoromethyl group attached to the benzene ring.

Molecular Structure Analysis

The molecular structure of this compound would likely be determined by the positions of the iodine, nitro groups, and trifluoromethyl group on the benzene ring.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would likely be influenced by the presence of the iodine, nitro groups, and trifluoromethyl group.

Scientific Research Applications

Reactions and Chemical Properties

The reactions and chemical properties of related compounds have been studied extensively. For instance, the reactions of 2,6-Di-t-butyl-4-methylphenol with nitrogen dioxide, yielding trinitro and hydroxy dinitro ketones, demonstrate the reactivity of similar aromatic compounds with nitro groups and their potential for further chemical modifications (Hartshorn, Sutton, & Vaughan, 1983). These reactions highlight the versatility of nitro-aromatic compounds in producing various derivatives through nitration reactions.

Synthetic Applications

In synthetic chemistry, aromatic compounds with iodophenoxy and dinitro groups serve as valuable precursors for creating complex molecules. The practical and efficient synthesis of derivatives, such as 4,4′-Dihydroxy-3,3′-dinitrodiphenyl ether, illustrates the importance of these compounds in synthesizing high-performance materials, including polymers and plastics with specific properties like thermal stability and photosensitivity (Imoto, Takeda, Tamaki, Taniguchi, & Mizuno, 2010).

Material Science and Polymer Chemistry

In material science, the synthesis of hyperbranched poly(arylene ether)s from activated monomers demonstrates the application of trifluoromethyl-activated aromatic compounds in creating advanced materials. These materials exhibit excellent thermal stability and are useful in various high-performance applications, such as in semiconductors and insulation materials (Banerjee, Komber, Häussler, & Voit, 2009).

Mechanism of Action

The mechanism of action of a compound depends on its intended use. Without more information, it’s difficult to speculate on the mechanism of action of this specific compound.